Cas no 2138164-39-1 (3-(3-Methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid)

• Product Name: 3-(3-Methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid
• CAS No: 2138164-39-1
• MF: C₇H₅NO₄
• MW: 167.118901968002
• CID: 6524160
• PubChem ID: 165464092
• Update Time: 2025-06-09

3-(3-Methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2138164-39-1
• EN300-787522
• 3-(3-methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid
• 3-(3-Methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid

• Inchi： 1S/C7H5NO4/c1-11-6-4-5(12-8-6)2-3-7(9)10/h4H,1H3,(H,9,10)
• InChI Key： BKOLVTVJAGUANJ-UHFFFAOYSA-N
• SMILES： O1C(C#CC(=O)O)=CC(=N1)OC

Computed Properties

• Exact Mass: 167.02185764g/mol
• Monoisotopic Mass: 167.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(3-Methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid

3-(3-Methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid (CAS No. 2138164-39-1): A Comprehensive Overview

3-(3-Methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid (CAS No. 2138164-39-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular formula of 3-(3-methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid is C₉H₈N₂O₄, and it has a molecular weight of approximately 204.16 g/mol. The compound features a propargylic acid moiety and a methoxy-substituted oxazole ring, which contribute to its chemical reactivity and biological activity. These structural elements make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-(3-methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 3-(3-methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(3-methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid has shown promise in the field of cancer research. A study published in the Cancer Research Journal reported that this compound selectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The researchers found that 3-(3-methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid effectively induced apoptosis in cancer cells while sparing normal cells, making it a potential candidate for cancer therapy.

The unique chemical structure of 3-(3-methoxy-1,2-oxazol-5-yl)prop-2-ynoic acid also lends itself to synthetic modifications, allowing chemists to explore a wide range of derivatives with enhanced biological activities. For example, researchers have synthesized analogs with varying substituents on the oxazole ring and the propargylic acid moiety to optimize pharmacological properties such as solubility, stability, and bioavailability. These efforts have led to the identification of several promising lead compounds with improved therapeutic profiles.

Beyond its direct therapeutic applications, 3-(3-methoxy-1,2-oxazol-5-y l)prop - 2 - ynoic acid has also been investigated as a tool compound in chemical biology studies. Its ability to modulate specific biological pathways makes it a valuable reagent for probing cellular processes and understanding disease mechanisms. For instance, researchers have used this compound to study the role of certain enzymes and receptors in inflammatory responses and cancer progression.

The synthesis of 3-(3-methoxy - 1 , 2 - oxazol - 5 - yl ) prop - 2 - ynoic acid involves several well-established chemical reactions. One common synthetic route involves the reaction of methyl propiolate with methyl 5-bromomethyl - 1 , 2 - oxazole - 4 - carboxylate, followed by hydrolysis to yield the desired product. This synthetic method is scalable and can be adapted to produce large quantities of the compound for further research and development.

In conclusion, 3-(3-methoxy - 1 , 2 - oxazol - 5 - yl ) prop - 2 - ynoic acid (CAS No. 2138164 - 39 - 1 ) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers it with potent biological activities, making it an attractive candidate for the development of new drugs targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.